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Compound of Interest

Compound Name: Diminazene

Cat. No.: B1218545

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the chemical structure, properties, and
synthesis of Diminazene aceturate. It also delves into its mechanisms of action, supported by
detailed experimental protocols and visual diagrams to facilitate a deeper understanding for
research and drug development applications.

Chemical Identity and Properties

Diminazene aceturate is an aromatic diamidine compound widely used as an anti-
trypanosomal and antibacterial agent.[1][2] It is the aceturate salt of Diminazene. The chemical
and physical properties of Diminazene aceturate are summarized below.
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Property Value Reference(s)

2-acetamidoacetic acid;4-[2-(4-

carbamimidoylphenyl)iminohyd

IUPAC Name ] o ] [1][3]
razinyllbenzenecarboximidami
de
Berenil, Diminazene

Synonyms ) o
diaceturate, Azidin, Ganasag

CAS Number 908-54-3

Molecular Formula C22H29N906

Molecular Weight 515.52 g/mol
Light yellow to yellow

Appearance . .
solid/crystalline powder
Soluble in water (1 part in 14
parts at 20°C), slightly soluble

Solubility in alcohol, and very slightly
soluble in ether and
chloroform.

Melting Point 217°C (with decomposition)

) >97% or 298% depending on

Purity

the supplier

Chemical Structure

Diminazene aceturate is comprised of the active component, Diminazene, and two molecules
of N-acetylglycine (aceturic acid). The core structure of Diminazene features two benzamidine
moieties linked by a triazene group.

The IUPAC name for the active Diminazene base is 4-[2-(4-
carbamimidoylphenyl)iminohydrazinyl]lbenzenecarboximidamide.
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Component Molecular Formula Molecular Weight
Diminazene C14H1sN7 281.323 g-mol—1
N-acetylglycine CsH7NOs3 117.10 g/mol

Experimental Protocols: Synthesis of Diminazene
Aceturate

Several methods for the synthesis of Diminazene aceturate have been documented. A general
and common approach involves the diazotization of p-aminobenzamidine followed by a
coupling reaction and subsequent salt formation with N-acetylglycine.

A. Synthesis via Diazotization and Coupling

This process can be broken down into the following key steps, adapted from documented

procedures:

o Preparation of p-Aminobenzamidine Dihydrochloride: This intermediate is typically prepared
from p-nitrobenzoic acid through a series of reactions including conversion to p-
nitrobenzamide, then to p-nitrobenzonitrile, followed by formation of p-nitrobenzamidoxime,
and finally reduction to p-aminobenzamidine dihydrochloride.

» Diazotization: p-Aminobenzamidine dihydrochloride is dissolved in an acidic aqueous
solution (e.g., hydrochloric acid and water) and cooled to 0°C. An aqueous solution of
sodium nitrite is then added dropwise to form the diazonium salt.

o Coupling Reaction: The resulting diazonium salt solution is then coupled with another
molecule of p-aminobenzamidine dihydrochloride to form Diminazene.

» Salt Formation: The Diminazene base is reacted with aceturic acid (N-acetylglycine) in a
suitable solvent, such as aqueous methanol, to yield Diminazene aceturate. The product is
then isolated, purified, and dried.

B. Example Laboratory-Scale Synthesis of a Triazene Analog

A related synthesis for a triazene analog provides insight into the reaction conditions:
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» Diazotization: A suspension of 4-aminobenzamidine dihydrochloride (1.0 g, 4.80 mmol) in
water (6 mL) and concentrated hydrochloric acid (1 mL) is cooled to 0°C and stirred. A
solution of sodium nitrite (0.36 g, 5.28 mmol) in water (1 mL) is added dropwise, and the

mixture is stirred for 20 minutes.

e Coupling: A solution of aniline is then added to the resulting diazonium solution to produce

the triazene compound.

A patent for an industrial production method describes a process starting from p-
nitrobenzamide, which is converted to p-nitrobenzonitrile to avoid high-temperature reactions.
The subsequent steps involve amination, reduction, diazotization, coupling, and salt formation.

Mechanism of Action and Signaling Pathways

Diminazene aceturate exhibits multiple mechanisms of action, primarily as a trypanocidal
agent and more recently identified as an anti-inflammatory and an activator of angiotensin-

converting enzyme 2 (ACE2).
A. Trypanocidal Activity

The primary trypanocidal action of Diminazene aceturate involves its binding to the kinetoplast
DNA (kDNA) of trypanosomes. This binding is non-intercalative and occurs at sites rich in
adenine-thymine base pairs. This interaction is believed to inhibit DNA replication.
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Logical Flow of Diminazene Aceturate's Trypanocidal Action
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Caption: Logical flow of Diminazene Aceturate's trypanocidal action.
B. Anti-inflammatory Properties

Diminazene aceturate has demonstrated potent anti-inflammatory effects by modulating host
immune responses. It reduces the production of pro-inflammatory cytokines such as IL-6, I1L-12,
TNF, and IFN-y. This is achieved not by altering the expression of Toll-like receptors (TLRS),
but by downregulating the phosphorylation of key signaling molecules.
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The affected pathways include:
e Mitogen-Activated Protein Kinases (MAPKSs): ERK, p38, and JNK
 Signal Transducer and Activator of Transcription (STATs): STAT1 and STAT3

o NF-kB pathway: NF-kB p65 subunit

Inhibitory Effect of Diminazene Aceturate on Inflammatory Signaling
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Caption: Diminazene Aceturate's inhibition of inflammatory pathways.
C. ACE2 Activation

Diminazene aceturate is also recognized as an activator of angiotensin-converting enzyme 2
(ACEZ2). By activating ACEZ2, it can counteract the effects of angiotensin I, suggesting potential
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therapeutic applications in cardiovascular conditions.

Workflow of Diminazene Aceturate as an ACE2 Activator
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Caption: Workflow of Diminazene Aceturate as an ACE2 activator.

This technical guide provides a foundational understanding of Diminazene aceturate, from its
basic chemical structure to its complex interactions within biological systems. The detailed
information and visual aids are intended to support further research and development efforts
involving this multifaceted compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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